Cas no 866341-81-3 (2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide
• CAS No: 866341-81-3
• MF: C₂₆H₂₁FN₂O₅
• MW: 460.453750371933
• CID: 6137006
• PubChem ID: 2135277
• Update Time: 2025-06-08

2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide
• 1(4H)-Quinolineacetamide, 6-fluoro-3-(4-methoxybenzoyl)-N-(4-methoxyphenyl)-4-oxo-
• 2-[6-fluoro-3-(4-methoxybenzoyl)-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide
• 866341-81-3
• F1602-0282
• AKOS001817961
• 2-[6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-methoxyphenyl)acetamide
• 2-(6-fluoro-3-(4-methoxybenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C26H21FN2O5/c1-33-19-8-3-16(4-9-19)25(31)22-14-29(23-12-5-17(27)13-21(23)26(22)32)15-24(30)28-18-6-10-20(34-2)11-7-18/h3-14H,15H2,1-2H3,(H,28,30)
• InChI Key： NPFINSQDJCMFQW-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(OC)C=C2)=O)C2=C(C=C(F)C=C2)C(=O)C(C(=O)C2=CC=C(OC)C=C2)=C1

Computed Properties

• Exact Mass: 460.14344994g/mol
• Monoisotopic Mass: 460.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 688.3±55.0 °C(Predicted)
• pka: 12.95±0.70(Predicted)

Additional information on 2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide

Introduction to 2-6-Fluoro-3-(4-Methoxybenzoyl)-4-Oxo-1,4-Dihydroquinolin-1-yl-N-(4-Methoxyphenyl)Acetamide (CAS No. 866341-81-3)

2-6-Fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide (CAS No. 866341-81-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of quinoline and possesses a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of 2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide is characterized by a quinoline core with a fluoro substituent at the 6-position, a methoxybenzoyl group at the 3-position, and an acetamide moiety attached to the 1-position. The presence of these functional groups imparts specific chemical and biological properties that make this compound a subject of interest for various research endeavors.

Recent studies have highlighted the potential of 2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in inflammatory responses. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells through the activation of caspase pathways. Additionally, it has shown selective cytotoxicity towards cancer cells while sparing normal cells, which is a highly desirable property for cancer therapeutics.

The pharmacokinetic properties of 2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide have also been studied extensively. Research indicates that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Its stability under physiological conditions and its ability to cross the blood-brain barrier have also been evaluated, suggesting potential applications in central nervous system disorders.

In terms of safety and toxicity, preliminary studies have shown that 2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide exhibits low toxicity in animal models. However, further investigations are needed to fully assess its safety profile in humans. Ongoing clinical trials are currently evaluating its efficacy and safety in treating specific conditions such as rheumatoid arthritis and certain types of cancer.

The synthesis of 2-6-fluoro-3-(4-methoxybenzoyl)-4-o xo - 1 , 4 - dihydroquinolin - 1 - y l - N - ( 4 - meth oxy phen y l ) acet amide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate quinoline derivatives with substituted benzoyl chlorides followed by acetylation and functional group modifications. The development of efficient synthetic methods is crucial for scaling up production for clinical trials and commercialization.

In conclusion, 2 - 6 - flu oro - 3 - ( 4 - meth oxy ben z oy l ) - 4 - ox o - 1 , 4 - dihydro quin olin - 1 - y l - N - ( 4 - meth oxy phen y l ) acet amide (CAS No. 866341–81–3) represents a promising compound with diverse therapeutic potentials. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for improving patient outcomes in various medical conditions.